N-(4-acetylphenyl)-2-(4-(((4-chlorobenzyl)oxy)methyl)piperidin-1-yl)acetamide oxalate

• IUPAC Name: N-(4-acetylphenyl)-2-[4-[(4-chlorophenyl)methoxymethyl]piperidin-1-yl]acetamide;oxalic acid
• InChI: InChI=1S/C23H27ClN2O3.C2H2O4/c1-17(27)20-4-8-22(9-5-20)25-23(28)14-26-12-10-19(11-13-26)16-29-15-18-2-6-21(24)7-3-18;3-1(4)2(5)6/h2-9,19H,10-16H2,1H3,(H,25,28);(H,3,4)(H,5,6)
• InChI Key: WQGNVWOVSXDZBG-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)NC(=O)CN2CCC(CC2)COCC3=CC=C(C=C3)Cl.C(=O)(C(=O)O)O
• Molecular Formula: C25H29ClN2O7
• Molecular Weight: 505.0 g/mol
• CAS No.: 1396750-71-2

Description

N-(4-acetylphenyl)-2-(4-(((4-chlorobenzyl)oxy)methyl)piperidin-1-yl)acetamide oxalate is a useful research compound. Its molecular formula is C25H29ClN2O7 and its molecular weight is 504.96. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of Related Compounds : Research has described the synthesis of various N-substituted acetamide derivatives, demonstrating methodologies that could potentially be applied to the synthesis of N-(4-acetylphenyl)-2-(4-(((4-chlorobenzyl)oxy)methyl)piperidin-1-yl)acetamide oxalate. For example, a study presented a practical process for synthesizing N-(2,6-dimethylphenyl)-2-piperazin-1-yl-acetamide, highlighting techniques for removing unwanted by-products and improving yield, which may be relevant for synthesizing related compounds (Guillaume et al., 2003).

Potential Applications in Material Science

• Powder Diffraction Data for Potential Pesticides : A study provided new powder diffraction data for N-derivatives of 4-chloro-3,5-dimethylphenoxyacetamide, showcasing their potential as pesticides. This type of research points to the application of related acetamide derivatives in developing new pesticides, with structural characterization aiding in the formulation of effective compounds (Olszewska et al., 2011).

Pharmacological Applications

• Antibacterial Activity : Research into acetamide derivatives bearing heterocyclic cores like azinane and 1,3,4-oxadiazole has shown these compounds to possess antibacterial potentials. The synthesis and evaluation of such derivatives indicate their moderate inhibitor effects against various bacterial strains, suggesting potential pharmaceutical applications for related compounds (Iqbal et al., 2017).

Biochemical Research

• ACAT-1 Inhibition for Treatment of Diseases : A study identified an acetamide hydrochloride compound as a potent inhibitor of human acyl-coenzyme A:cholesterol O-acyltransferase (ACAT)-1, demonstrating selectivity and improved oral absorption. Such research highlights the potential for developing related compounds for treating diseases involving ACAT-1 overexpression, such as atherosclerosis (Shibuya et al., 2018).